6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-one {6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-ylidene}hydrazone
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Description
6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-one {6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-ylidene}hydrazone is a complex organic compound with significant potential in various scientific fields. This compound is characterized by its unique structure, which includes a nitro group and a tetrahydrocarbazole core. Its molecular formula is C12H10N2O3, and it has a molecular weight of 230.21 g/mol .
Properties
Molecular Formula |
C24H20N6O4 |
|---|---|
Molecular Weight |
456.5 g/mol |
IUPAC Name |
(E)-6-nitro-N-[(E)-(6-nitro-2,3,4,9-tetrahydrocarbazol-1-ylidene)amino]-2,3,4,9-tetrahydrocarbazol-1-imine |
InChI |
InChI=1S/C24H20N6O4/c31-29(32)13-7-9-19-17(11-13)15-3-1-5-21(23(15)25-19)27-28-22-6-2-4-16-18-12-14(30(33)34)8-10-20(18)26-24(16)22/h7-12,25-26H,1-6H2/b27-21+,28-22+ |
InChI Key |
DENRNYPRFAGKPD-GPAWKIAZSA-N |
Isomeric SMILES |
C1C/C(=N\N=C/2\C3=C(C4=C(N3)C=CC(=C4)[N+](=O)[O-])CCC2)/C5=C(C1)C6=C(N5)C=CC(=C6)[N+](=O)[O-] |
Canonical SMILES |
C1CC2=C(C(=NN=C3CCCC4=C3NC5=C4C=C(C=C5)[N+](=O)[O-])C1)NC6=C2C=C(C=C6)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-one typically involves the reaction of substituted phenylhydrazines with cyclohexanone, following the Fischer method . The reaction conditions often include the use of solvents such as acetone and bases like potassium hydroxide. The reaction is carried out at room temperature and involves stirring for a specific duration to ensure complete reaction.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and reactant concentrations, is crucial for large-scale synthesis.
Chemical Reactions Analysis
Types of Reactions
6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-one undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: Reduction reactions can convert the nitro group to an amine group, using reducing agents like hydrogen gas in the presence of a catalyst.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, organic hydroperoxides, selenium (IV) oxide.
Reduction: Hydrogen gas, metal catalysts.
Substitution: Various nucleophiles and electrophiles under controlled conditions.
Major Products Formed
Oxidation: 2,3,4,9-tetrahydro-1H-carbazol-1-ones or 3,4,5,6-tetrahydro-1H-1-benzazonine-2,7-diones.
Reduction: Amino derivatives of the original compound.
Substitution: Various substituted derivatives depending on the reactants used.
Scientific Research Applications
6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-one has a wide range of applications in scientific research:
Chemistry: Used as a precursor for the synthesis of other complex organic molecules.
Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-one involves its interaction with specific molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The tetrahydrocarbazole core can also interact with enzymes and receptors, modulating their activity and influencing cellular processes .
Comparison with Similar Compounds
Similar Compounds
Uniqueness
6-nitro-2,3,4,9-tetrahydro-1H-carbazol-1-one is unique due to the presence of the nitro group, which imparts distinct chemical and biological properties. This differentiates it from other tetrahydrocarbazole derivatives, which may lack the nitro group and, consequently, exhibit different reactivity and biological activities.
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